3-bromo-2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• IUPAC Name: 3-bromo-2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C13H19BBrNO4/c1-12(2)13(3,4)20-14(19-12)8-7-9(15)11(18-6)16-10(8)17-5/h7H,1-6H3
• InChI Key: WQTBRJXJMQQZQK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2OC)OC)Br
• Molecular Formula: C13H19BBrNO4
• DSSTOX Substance ID: DTXSID301134550
• Molecular Weight: 344.01 g/mol
• CAS No.: 2121511-88-2

Description

The compound “3-bromo-2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine” is a chemical compound with the molecular formula C13H19BBrNO3. It is an important intermediate for the synthesis of cholinergic drugs which can treat gastrointestinal diseases.

Molecular Structure Analysis

The molecular structure of this compound is triclinic, with parameters a = 6.5459 (3) Å, b = 11.2565 (5) Å, c = 11.8529 (5) Å, α = 106.938 (2)°, β = 105.657 (2)°, γ = 106.628 (2)°. The crystal structure of a similar compound, 3-bromo-6-methoxy-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, has been studied in detail.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 417.31. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Synthesis and Structural Analysis

A pivotal aspect of scientific research involving the compound 3-bromo-2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its role as an intermediate in organic synthesis. For instance, Huang et al. (2021) detailed the synthesis, crystal structure, and DFT study of similar boric acid ester intermediates with benzene rings, emphasizing the compound's utility in obtaining highly specific molecular structures. These intermediates are crucial for further chemical reactions and the development of complex molecules, underscoring their importance in organic chemistry and materials science (Huang et al., 2021).

Photophysical Properties and Applications

The compound and its derivatives find extensive applications in the development of materials with unique photophysical properties. Fischer et al. (2013) demonstrated the use of related boron-containing compounds in the creation of nanoparticles that exhibit bright fluorescence emissions. These emissions can be tuned for various applications, including bioimaging and the development of optoelectronic devices, highlighting the compound's versatility in materials science (Fischer et al., 2013).

Mechanism of Action

Target of Action

Boronic esters, including pinacol boronic esters, are commonly used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic ester acts as a nucleophile, targeting electrophilic carbon centers .

Mode of Action

The compound interacts with its targets through a process known as transmetalation, a key step in Suzuki-Miyaura cross-coupling reactions . In this process, the boronic ester transfers its organic group to a metal catalyst, typically palladium . This transfer is facilitated by a base and results in the formation of a new carbon-carbon bond .

Biochemical Pathways

The suzuki-miyaura cross-coupling reaction, in which this compound participates, is a crucial method for forming carbon-carbon bonds . This reaction is widely used in organic synthesis, including the synthesis of pharmaceuticals, suggesting that the compound could indirectly affect various biochemical pathways through its role in the synthesis of bioactive compounds .

Pharmacokinetics

It’s important to note that boronic esters, including pinacol boronic esters, are generally considered stable and resistant to hydrolysis, which could influence their absorption and stability .

Result of Action

The primary result of the action of 5-Bromo-2,6-dimethoxypyridine-3-boronic acid pinacol ester is the formation of new carbon-carbon bonds via Suzuki-Miyaura cross-coupling . This can lead to the synthesis of a wide range of organic compounds, including pharmaceuticals and polymers .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the rate of protodeboronation, a reaction that this compound can undergo, is known to be influenced by the pH of the environment . Additionally, the compound’s stability may be affected by temperature, as it is typically stored at 2-8°C .

Safety and Hazards

The compound is classified under Hazard Classifications Acute Tox. 3 Oral and has a storage class code of 6.1C - Combustible, acute toxic Cat.3 / toxic compounds which causing chronic effects. It should be stored in an inert atmosphere at 2-8°C.